(3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol

• IUPAC Name: (3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol
• InChI: InChI=1S/C12H14N2O2S/c1-7-3-2-4-8-11(7)17-12(13-8)14-9-5-16-6-10(9)15/h2-4,9-10,15H,5-6H2,1H3,(H,13,14)/t9-,10-/m1/s1
• InChI Key: WEOIPRJLDXDXDD-NXEZZACHSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=C(S2)NC3COCC3O
• Isomeric SMILES: CC1=C2C(=CC=C1)N=C(S2)N[C@@H]3COC[C@H]3O
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

(3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol, also known as MBT-0206, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of (3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain kinases that are involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has been shown to have minimal toxicity in normal cells, which makes it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using (3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, which makes it a promising candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its limited availability. It is a synthetic compound that is difficult to synthesize, which makes it expensive and time-consuming to obtain.

Future Directions

There are several future directions for the research on (3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol. One direction is to further study its mechanism of action and identify its molecular targets. Another direction is to explore its potential use in combination with other drugs for the treatment of various diseases. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis method of (3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol involves the reaction of 7-methyl-1,3-benzothiazol-2-amine with (3S,4R)-3,4-dihydroxytetrahydrofuran in the presence of a suitable catalyst. The resulting compound is then purified through various techniques, such as column chromatography and recrystallization, to obtain the final product.

Scientific Research Applications

(3S,4R)-4-[(7-methyl-1,3-benzothiazol-2-yl)amino]oxolan-3-ol has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been studied for its potential use in the treatment of various diseases, such as cancer, HIV, and inflammatory diseases.